Cas no 380605-28-7 (N-Cyclopropyl-3-nitropyridin-4-amine)

• Product Name: N-Cyclopropyl-3-nitropyridin-4-amine
• CAS No: 380605-28-7
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• MDL: MFCD11184481
• CID: 67946
• PubChem ID: 22349359
• Update Time: 2025-06-10

N-Cyclopropyl-3-nitropyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropyl-3-nitropyridin-4-amine
• 4-(CYCLOPROPYLAMINO)-3-NITROPYRIDINE
• 4-Pyridinamine, N-cyclopropyl-3-nitro-
• SCHEMBL929466
• Cyclopropyl-(3-nitro-pyridin-4-yl)-amine
• SB52742
• A6458
• DTXSID00625116
• SY008380
• FT-0653446
• EN300-59744
• AS-40527
• Cyclopropyl-(3-nitropyridin-4-yl)amine
• CS-0208073
• OXWIUZUWZJVMSR-UHFFFAOYSA-N
• N-Cyclopropyl-3-nitro-4-pyridinamine
• 380605-28-7
• MFCD11184481
• AKOS009232959
• N-CYCLOPROPYL-4-AMINO-3-NITROPYRIDINE
• N-cyclopropyl-3-nitro-pyridin-4-amine
• DB-002074

• MDL： MFCD11184481
• Inchi： 1S/C8H9N3O2/c12-11(13)8-5-9-4-3-7(8)10-6-1-2-6/h3-6H,1-2H2,(H,9,10)
• InChI Key： OXWIUZUWZJVMSR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NC=CC=1NC1CC1)=O

Computed Properties

• Exact Mass: 179.06900
• Monoisotopic Mass: 179.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Density: 1.453
• PSA: 70.74000
• LogP: 2.16030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on N-Cyclopropyl-3-nitropyridin-4-amine

Recent Advances in the Study of N-Cyclopropyl-3-nitropyridin-4-amine (CAS: 380605-28-7) in Chemical Biology and Pharmaceutical Research

N-Cyclopropyl-3-nitropyridin-4-amine (CAS: 380605-28-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of N-Cyclopropyl-3-nitropyridin-4-amine as a key intermediate in the synthesis of novel heterocyclic compounds. Its nitropyridine core and cyclopropylamine moiety make it a versatile building block for the development of pharmacologically active molecules. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting various enzymes, including kinases and proteases, which are implicated in cancer and inflammatory diseases.

One of the most promising applications of N-Cyclopropyl-3-nitropyridin-4-amine is in the field of kinase inhibition. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), particularly CDK4 and CDK6. These kinases play a critical role in cell cycle regulation, and their dysregulation is associated with several types of cancer. The study reported that the compound's nitro group and cyclopropylamine side chain contribute to its high binding affinity and selectivity for CDK4/6.

In addition to its kinase inhibitory properties, N-Cyclopropyl-3-nitropyridin-4-amine has shown potential as a scaffold for the development of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters explored its derivatives as inhibitors of bacterial DNA gyrase, an essential enzyme for bacterial DNA replication. The researchers found that modifications to the nitropyridine ring could enhance the compound's antibacterial activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA).

The pharmacokinetic properties of N-Cyclopropyl-3-nitropyridin-4-amine and its derivatives have also been a focus of recent research. A 2024 preclinical study investigated the compound's metabolic stability and bioavailability, revealing that its cyclopropyl group improves metabolic resistance compared to other alkylamine derivatives. However, the study also noted challenges related to the compound's solubility, which may require further structural optimization for clinical development.

From a synthetic chemistry perspective, advances have been made in the efficient production of N-Cyclopropyl-3-nitropyridin-4-amine. A novel one-pot synthesis method published in Organic Process Research & Development in 2023 offers improved yield and purity compared to traditional multi-step approaches. This methodological innovation could facilitate larger-scale production for both research and potential therapeutic applications.

Looking forward, the unique chemical properties of N-Cyclopropyl-3-nitropyridin-4-amine (CAS: 380605-28-7) position it as a valuable tool for medicinal chemistry and drug discovery. Current research directions include exploring its potential in targeted protein degradation strategies and as a warhead for covalent inhibitors. As understanding of its structure-activity relationships deepens, this compound is likely to play an increasingly important role in the development of novel therapeutics for various diseases.